Cas no 680208-61-1 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methoxy-, methyl ester)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methoxy-, methyl ester
• CAS No: 680208-61-1
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 835267
• PubChem ID: 59747890
• Update Time: 2025-06-13

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methoxy-, methyl ester
• methyl 6-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• PS-17866
• E86052
• AKOS015969442
• SCHEMBL4793467
• 680208-61-1
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,6-methoxy-,methyl ester

• Inchi： 1S/C10H10N2O3/c1-14-9-7(10(13)15-2)5-6-3-4-11-8(6)12-9/h3-5H,1-2H3,(H,11,12)
• InChI Key： NOQGVEMELSFYPB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)OC)C=C2C=CNC2=N1

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.2Ų

Additional information on 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methoxy-, methyl ester

Introduction to 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methoxy-, methyl ester (CAS No. 680208-61-1)

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methoxy-, methyl ester, identified by its CAS number 680208-61-1, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of a methoxy group at the 6-position and a methyl ester at the 5-position introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The pyrrolo[2,3-b]pyridine core is a privileged structure in drug discovery due to its ability to mimic key binding pockets in biological targets such as enzymes and receptors. Recent studies have highlighted the importance of this scaffold in developing novel therapeutic agents, particularly in the treatment of neurological disorders, cancer, and infectious diseases. The 6-methoxy substituent enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability, while the methyl ester functionality provides a versatile handle for further chemical modifications.

In the context of modern drug design, 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methoxy-, methyl ester has been explored as a key building block in the synthesis of small-molecule inhibitors. For instance, researchers have utilized this compound to develop potent antagonists targeting ion channels and G-protein coupled receptors (GPCRs). The structural flexibility of the pyrrolopyridine ring allows for the introduction of various substituents at different positions, enabling fine-tuning of biological activity. This adaptability has made it a favorite among medicinal chemists seeking to optimize lead compounds for clinical development.

One particularly noteworthy application of this compound is in the development of antiviral agents. The pyrrolopyridine scaffold has been shown to interact with viral proteases and polymerases, making it an attractive target for designing inhibitors against RNA viruses. In recent years, several preclinical studies have demonstrated the efficacy of pyrrolopyridine derivatives in reducing viral replication in cell culture models. The methyl ester group at the 5-position can be readily hydrolyzed under physiological conditions, releasing a carboxylic acid that can engage in hydrogen bonding with key residues in protein targets.

The synthesis of 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methoxy-, methyl ester typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the methoxy and ester groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic strategies, reducing the environmental impact of producing this compound on an industrial scale.

The pharmacokinetic properties of this compound are also of great interest. Studies have shown that derivatives of pyrrolopyridine can exhibit favorable pharmacokinetic profiles when optimized correctly. The 6-methoxy group contributes to metabolic stability by preventing rapid oxidation, while the methyl ester can be hydrolyzed to enhance solubility in aqueous environments. These properties make it an ideal candidate for further development into a drug candidate with improved bioavailability and reduced toxicity.

In conclusion,1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methoxy-, methyl ester (CAS No. 680208-61-1) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and biological activities make it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.